Cas no 55809-53-5 (5-Tert-butyl-3-isocyanatoisoxazole)

• Product Name: 5-Tert-butyl-3-isocyanatoisoxazole
• CAS No: 55809-53-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 2196040
• PubChem ID: 12918838
• Update Time: 2025-06-07

5-Tert-butyl-3-isocyanatoisoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Tert-butyl-3-isocyanatoisoxazole
• 5-tert-butyl-3-isocyanato-1,2-oxazole
• 5-(1,1-Dimethylethyl)-3-isocyanatoisoxazole
• SCHEMBL73734
• 5-tert-butyl-3-isocyanato-isoxazole
• 5-tert.-butyl-3-isoxazolyl isocyanate
• 5-tert-butyl-3 isocyanatoisoxazole
• 55809-53-5
• 5-(tert-Butyl)-3-isocyanatoisoxazole
• 3-isocyanato-5-(1,1-dimethylethyl)-isoxazole
• 5-t-butyl-3-isoxazolyl isocyanate
• DB-368840
• 5-TERT-BUTYL-3-ISOXAZOLYL ISOCYANATE
• AKOS006227934
• CS-0255027
• DTXSID20512938
• IQMVRIMSTBTDLV-UHFFFAOYSA-N
• 3-isocyanato-5-(tertiary-butyl)-1,2-oxazole
• 5-tert-butyl-3isocyanatoisoxazole
• starbld0006111

• Inchi： 1S/C8H10N2O2/c1-8(2,3)6-4-7(9-5-11)10-12-6/h4H,1-3H3
• InChI Key： IQMVRIMSTBTDLV-UHFFFAOYSA-N
• SMILES： O1C(=CC(N=C=O)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 221 ºC
• Flash Point: 88 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles